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Handling & Storage Specifications

The table below consolidates the key quantitative data for 3-oxo-C6-HSL:

Specification Details

Recommended Long-Term Storage -20°C [1] [2]

Recommended Short-Term Storage +4°C (Refrigerator) [1]

Handling Advice Protect from light and moisture [1].

Stability Stable for at least 2 years when stored at -20°C [1].

Common Solvent Chloroform [1] / DMSO [2]

Purity ≥97% to 99.93% (depending on supplier) [1] [2]

Appearance White to off-white solid [1] [2]

Experimental Context & Protocols
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To help you design and troubleshoot your experiments, here is some background on the compound and

common experimental methods.

Compound Background: 3-oxo-C6-HSL is a key signaling molecule in bacterial quorum sensing,

used by various bacteria including Vibrio fischeri and Erwinia carotovora [3] [4] [5]. It activates

transcriptional regulators like LuxR and CarR, controlling behaviors like bioluminescence and

virulence [4] [2].

Detection and Quantification: A common method for detecting and quantifying 3-oxo-C6-HSL is

using bioreporter strains [3]. For instance, E. coli ROlux2 is highly specific to 3-oxo-C6-HSL and

can detect it at concentrations as low as 3 nM. The general workflow involves:

Sample Collection: Taking culture supernatant.

Optional Extraction: Using organic solvents like ethyl acetate to improve detection sensitivity
[3].

Exposure to Biosensor: Incubating the sample with the reporter strain.
Signal Measurement: Quantifying the output (e.g., bioluminescence) and comparing it to a

standard curve [3].

The following diagram illustrates the role of 3-oxo-C6-HSL in a classic quorum sensing system and a

common method for its detection:
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FAQs and Troubleshooting

Q1: What is the most critical factor for long-term stability?
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A: Consistent storage at -20°C is paramount. The supplier Chemodex guarantees stability for at

least 2 years under this condition [1].

Q2: Why is protection from light and moisture necessary?

A: These precautions are standard for many organic compounds to prevent photochemical

degradation and hydrolysis, which could break the labile ester bond in the homoserine lactone
ring [1] [6].

Q3: My biosensor is not responding. What could be wrong?

A: First, verify the integrity of your 3-oxo-C6-HSL stock solution. Ensure it has been stored
correctly and is not outdated. Second, check the specificity of your biosensor; for example, the

E. coli ROlux2 biosensor is 260 times more sensitive to 3-oxo-C6-HSL than to C8-HSL, but
other interfering compounds or matrix effects from your sample could be an issue [3].

Q4: Can I use DMSO as a solvent?

A: Yes, according to MedChemExpress, 3-oxo-C6-HSL is soluble in DMSO. They provide
detailed protocols for preparing stock solutions, noting that the solution should be used freshly

or stored appropriately, as hygroscopic DMSO can affect solubility [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [handling and storage conditions for 3-oxo-C6-HSL]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1482424#handling-and-

storage-conditions-for-3-oxo-c6-hsl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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